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Compound of Interest

Compound Name: Brillant Orange

Cat. No.: B13756036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Brilliant Orange" is applied to a variety of synthetic azo dyes, each with distinct

chemical identities, properties, and associated safety profiles. This technical guide provides a

comprehensive overview of the available safety data and handling protocols for several

commercially available dyes marketed under this name. Due to the multiplicity of substances, it

is imperative for laboratory personnel to identify the specific dye in use, primarily by its CAS

number, to ensure the application of appropriate safety measures.

This document will focus on the safety data for "Brilliant Orange 3R" (Reactive Orange 16) and

"Procion MX Dye 020 Brilliant Orange," for which detailed Safety Data Sheets (SDS) are

accessible. It will also touch upon "Brilliant Orange H," another distinct chemical entity.

Section 1: Identification and Physicochemical
Properties
A clear identification of the specific "Brilliant Orange" dye is the first critical step in risk

assessment. The following table summarizes the key identifiers and physical/chemical

properties for different variants.
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Property
Brilliant Orange 3R
(Reactive Orange
16)

Procion MX Dye
020 Brilliant
Orange

Brilliant Orange H

CAS Number 12225-83-1[1] Not Available[2] 52749-23-2[3][4]

Synonyms
Remazol Brilliant

Orange 3R[5]
- Acid Orange 17[3]

Molecular Formula
C20H17N3Na2O11S3

[5]
Not Available

C18H15N2NaO4S[3]

[4]

Molecular Weight 617.54 g/mol [5] Not Available 378.38 g/mol [4][6]

Physical State Powder[2] Solid[4] Powder[2]

Appearance
Ranges from Yellow to

Dark Brown[2]
Red to Dark Red[4]

Ranges from Yellow to

Dark Brown[2]

Solubility in Water Soluble > 100 g/L (at 25°C)[2] Soluble[4]

Melting Point Not Available >300°C[4] Not Available

Density Not Available 600 – 800 kg/m ³[2] Not Available

pH Value Not Available 4.5 – 6.5[2] Not Available

Section 2: Toxicological Profile
The toxicological data is crucial for understanding the potential health hazards associated with

these dyes. The primary concern with azo dyes is their potential to metabolize into aromatic

amines, which may be more toxic than the parent compound[3].
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Toxicological
Endpoint

Brilliant Orange 3R
(Reactive Orange
16)

Procion MX Dye
020 Brilliant
Orange

Brilliant Orange H

Acute Oral Toxicity

(Rat LD50)
Not Available > 5000 mg/kg[2]

Low acute toxicity

profile via oral routes

is indicated for a

related compound.[3]

Acute Dermal Toxicity

(Rabbit LD50)
Not Available No data available[2]

Low acute toxicity

profile via dermal

routes is indicated for

a related compound.

[3]

Acute Inhalation

Toxicity (Rat LC50)
Not Available No data available[2] Not Available

Skin

Corrosion/Irritation

Skin Irritant (Category

2)[1]
Not an irritant[2] Slight skin irritant.[3]

Serious Eye

Damage/Irritation

Eye Irritant (Category

2)[1]
Slightly irritant[2]

Moderate eye irritant.

[3]

Respiratory or Skin

Sensitization

Skin Sensitizer

(Category 1)[1]. May

cause respiratory

irritation[1]. Cases of

respiratory

sensitization have

been observed with

reactive dyes[7].

May cause

sensitization by

inhalation[2].

Skin sensitizer.[3]

Germ Cell

Mutagenicity
Not Classified

No mutagenic effects

reported[2]

Not found to be

mutagenic or

clastogenic in in-vitro

assays for the parent

dye.[3]

Carcinogenicity Not Classified Not Available Not Available
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Reproductive Toxicity Not Classified Not Available Not Available

Section 3: Hazard Identification and Classification
Regulatory classifications provide a standardized way of communicating the hazards of

chemical substances.

GHS Classification
Brilliant Orange 3R
(Reactive Orange 16)

Procion MX Dye 020
Brilliant Orange

Pictograms GHS07 (Exclamation Mark)

Not classified as hazardous

under transport regulations[2].

The product does not require a

hazard warning label in

accordance with EC

Directives[2].

Signal Word Warning[1] None

Hazard Statements

H315: Causes skin irritation[1].

H317: May cause an allergic

skin reaction[1]. H319: Causes

serious eye irritation[1]. H335:

May cause respiratory

irritation[1].

None

Precautionary Statements

P261: Avoid breathing dust[1].

P280: Wear protective

gloves/eye protection[1].

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention[1].

Not Applicable

Section 4: Experimental Protocols for Safe Handling
and Emergency Procedures
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Adherence to strict safety protocols is essential when working with any chemical, including

Brilliant Orange dyes. The following sections outline general best practices and specific

emergency procedures derived from available SDS.

Personal Protective Equipment (PPE) and Engineering
Controls
A proactive approach to safety begins with appropriate protective measures.

Personal Protective Equipment (PPE)

Engineering Controls

Safety glasses with side-shields

Chemical resistant gloves (EN 374)

Lab coat / Closed work clothes

Approved dust/mist respirator
(if dust is generated)

Local exhaust and
general room ventilationAvoid dust formation

If dust is generated,
wears

Requires

Researcher

Wears

Wears

Wears

Handles Dye

Click to download full resolution via product page

Caption: Recommended PPE and Engineering Controls for Handling Brilliant Orange Dyes.
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Methodology for PPE Selection and Use:

Eye Protection: Always wear safety glasses with side-shields. In cases of potential splashing,

chemical goggles are recommended[2].

Hand Protection: Wear suitable chemical protection gloves tested according to EN 374. The

breakthrough time of the glove material should be considered, especially for prolonged

contact[1].

Body Protection: A standard laboratory coat should be worn. For dyes with strong coloring

properties, closed work clothes are advised to prevent staining[2].

Respiratory Protection: If handling procedures generate dust or aerosols, an approved dust

or mist respirator should be used[2]. Individuals with pre-existing asthmatic or breathing

problems should not handle these dyes[2].

Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation to control

airborne dust. General room ventilation is also essential[2]. Avoid actions that create dust.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Routes of Exposure

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air Remove contaminated clothing.
Wash skin with mild soap and water.

Rinse immediately with plenty of water
for at least 10-15 minutes, holding eyelids apart.

Rinse mouth.
Do NOT induce vomiting.

Seek Medical Advice/
Attention

If feeling unwell

If symptoms persist If irritation or rash occurs If irritation persists

Click to download full resolution via product page

Caption: First Aid Decision Pathway for Exposure to Brilliant Orange Dyes.

Experimental Protocol for First Aid Response:

General Advice: In all cases of doubt, or when symptoms persist, seek medical advice. Take

off contaminated clothing immediately[1].

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention[2].

Skin Contact: Remove affected clothing. Wash the exposed skin area thoroughly with mild

soap and plenty of water[1][2]. For "Brilliant Orange 3R," if skin irritation or a rash occurs,

consult a physician[1].
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Eye Contact: Immediately flush eyes with copious amounts of clean, fresh water for at least

10-15 minutes, ensuring to rinse under the eyelids[1][7]. Remove contact lenses if present

and easy to do so. If eye irritation persists, consult an ophthalmologist[1][7].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center if the person feels unwell[1][8].

Spill and Disposal Procedures
Proper containment and disposal are necessary to mitigate environmental contamination and

further exposure.
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Spill Occurs

Ensure adequate PPE is worn
(Gloves, Goggles, Respirator)

Contain spill to prevent spreading.
Keep away from drains.

Clean up spill.
Avoid generating dust.

Small Spill:
Absorb with inert material,

place in container for disposal.

If small

Large Spill:
Dike far ahead of spill.

Recover by pumping or suitable absorbent.

If large

Dispose of waste in sealed, labeled containers
in accordance with local/national regulations.

Wash spill site thoroughly with water.

Click to download full resolution via product page

Caption: Logical Workflow for Spill Containment and Cleanup.

Methodology for Spill Response and Disposal:
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment as outlined in Section 4.1. Avoid contact with skin, eyes, and clothing. Do not

breathe dust[1].

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water[1][7].

Containment and Cleaning Up:

Avoid raising dust.

For small spills, sweep up or use an absorbent material and place it into a suitable, closed

container for disposal[7][9].

For large spills, dike the area to prevent further spreading. Recover the material for

disposal[9].

After collection, wash the spill site with water.

Disposal: Dispose of the waste material in a safe manner in accordance with local, state, and

federal regulations. Ensure containers are completely empty before discarding[2].

Section 5: Storage and Stability
Correct storage is vital for maintaining the dye's integrity and preventing hazardous reactions.
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Parameter Storage Condition

General Storage

Keep container tightly closed in a dry, well-

ventilated place[8][9]. Keep away from heat and

direct sunlight[2][8]. Store in properly labeled

containers[7].

Incompatible Materials
Strong reducing agents, strong oxidizing

agents[2].

Hazardous Decomposition
On exposure to high temperatures, may

decompose and release toxic vapors[2].

Hazardous Reactions Stable under normal conditions[2].

Conclusion
While "Brilliant Orange" dyes are valuable reagents in various scientific applications, they are

not without hazards. A thorough understanding of the specific dye in use, obtained from its

Safety Data Sheet and CAS number, is fundamental to safe laboratory practice. The data and

protocols presented in this guide, derived from available safety information, underscore the

importance of engineering controls, appropriate personal protective equipment, and

established procedures for handling, storage, and emergency response. By adhering to these

guidelines, researchers can minimize risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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